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Compound of Interest

Compound Name: 4-Methylnicotinoyl chloride

CAS No.: 155136-54-2

Cat. No.: B126035

Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

building blocks is a critical step in the synthesis of novel compounds. 4-Methylnicotinoyl
chloride, with its reactive acyl chloride group and functionalized pyridine ring, presents a

valuable scaffold for introducing the 4-methylpyridine-3-carbonyl moiety into a diverse range of

molecules. This guide offers an in-depth exploration of its core properties, synthesis, reactivity,

and applications, providing a technical resource for its effective utilization in research and

development.

Core Chemical and Physical Properties
4-Methylnicotinoyl chloride (CAS 155136-54-2) is an organic compound characterized by a

pyridine ring substituted with a methyl group at the 4-position and a carbonyl chloride group at

the 3-position.[1] This structure imparts specific chemical and physical properties that are

crucial for its handling and application in synthesis.
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Property Value Source(s)

CAS Number 155136-54-2 [2][3][4]

Molecular Formula C₇H₆ClNO [1][2][4]

Molecular Weight 155.58 g/mol [2][3][4]

IUPAC Name
4-methylpyridine-3-carbonyl

chloride
[3][5]

Synonyms
4-Methyl-3-pyridinecarbonyl

chloride
[4]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Odor Pungent [1]

Purity
Typically available at 95% or

higher
[3][5]

The presence of the acyl chloride functional group makes 4-methylnicotinoyl chloride a

reactive molecule, particularly susceptible to hydrolysis.[1] It is generally sensitive to moisture

and will react with water to form the corresponding 4-methylnicotinic acid.[1] This reactivity is

fundamental to its utility in chemical synthesis.

Synthesis of 4-Methylnicotinoyl Chloride
The synthesis of 4-methylnicotinoyl chloride typically starts from its corresponding carboxylic

acid, 4-methylnicotinic acid. The conversion of a carboxylic acid to an acyl chloride is a

standard transformation in organic chemistry, often achieved using a chlorinating agent such as

thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

A general and widely used method involves the reaction of the carboxylic acid with an excess

of thionyl chloride, often at reflux temperatures.[6][7] The byproducts of this reaction, sulfur

dioxide (SO₂) and hydrogen chloride (HCl), are gases, which helps to drive the reaction to

completion.
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Caption: General synthesis of 4-Methylnicotinoyl chloride.

Experimental Protocol: Synthesis from 4-Methylnicotinic Acid

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add 4-methylnicotinic acid.

Addition of Chlorinating Agent: Under an inert atmosphere (e.g., nitrogen or argon), slowly

add an excess of thionyl chloride (typically 2-3 equivalents).

Reaction Conditions: Heat the mixture to reflux and maintain for a period of 2-3 hours, or

until the reaction is complete (monitored by TLC or the cessation of gas evolution).[6]

Workup: After cooling to room temperature, carefully remove the excess thionyl chloride

under reduced pressure.[6] The crude 4-methylnicotinoyl chloride can then be purified by

distillation or used directly in the next step, depending on the required purity.
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The primary utility of 4-methylnicotinoyl chloride lies in its reactivity as an acylating agent.[1]

The electrophilic carbonyl carbon is readily attacked by nucleophiles, leading to the formation

of amides, esters, and other carbonyl derivatives. This makes it a valuable building block for

introducing the 4-methylnicotinoyl moiety into more complex molecules.[1]

The pyridine ring itself is a common motif in many pharmaceutical compounds, contributing to

desirable pharmacokinetic properties.[8][9] The presence of the methyl group at the 4-position

can influence the electronic properties and steric interactions of the molecule, potentially

leading to improved biological activity or selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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